Cas no 299439-39-7 (3-(3-Bromo-4-Ethylphenyl)-β-Alanine)

• Product Name: 3-(3-Bromo-4-Ethylphenyl)-β-Alanine
• CAS No: 299439-39-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 3055826
• PubChem ID: 3372008
• Update Time: 2025-04-21

3-(3-Bromo-4-Ethylphenyl)-β-Alanine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-ethylphenyl)-beta-alanine
• SR-01000537418-1
• Oprea1_418788
• CS-0256624
• EN300-6502143
• 3-amino-3-(3-bromo-4-ethylphenyl)propanoic acid
• STK894815
• 299439-39-7
• Oprea1_552686
• NCPIZPKBFZZVEA-UHFFFAOYSA-N
• BBL022141
• Propionic acid, 3-amino-3-(3-bromo-4-ethylphenyl)-
• AKOS001475910
• SR-01000537418
• 3-(3-Bromo-4-Ethylphenyl)-β-Alanine

• Inchi： 1S/C11H14BrNO2/c1-2-7-3-4-8(5-9(7)12)10(13)6-11(14)15/h3-5,10H,2,6,13H2,1H3,(H,14,15)
• InChI Key： NCPIZPKBFZZVEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC)C(CC(=O)O)N

Computed Properties

• Exact Mass: 271.02079Da
• Monoisotopic Mass: 271.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų